Cas no 52608-34-1 (Piperidinium, 1,1-dimethyl-2-phenyl-, acetate)

Piperidinium, 1,1-dimethyl-2-phenyl-, acetate structure
52608-34-1 structure
Product Name:Piperidinium, 1,1-dimethyl-2-phenyl-, acetate
CAS No:52608-34-1
MF:C15H23NO2
MW:249.34862446785
CID:359254
PubChem ID:12347274
Update Time:2025-04-19

Piperidinium, 1,1-dimethyl-2-phenyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • Piperidinium, 1,1-dimethyl-2-phenyl-, acetate
    • 1,1-dimethyl-2-phenylpiperidin-1-ium,acetate
    • 1,1-Dimethyl-2-phenylpiperidin-1-ium acetate
    • DTXSID80492888
    • 52608-34-1
    • Inchi: 1S/C13H20N.C2H4O2/c1-14(2)11-7-6-10-13(14)12-8-4-3-5-9-12;1-2(3)4/h3-5,8-9,13H,6-7,10-11H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: ZSROGCVWKNRLKJ-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+]1(C)(C)CCCCC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.17299
  • Monoisotopic Mass: 249.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13

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